Cas no 2171754-56-4 (4-(2-aminohexan-2-yl)-1-methylazepan-4-ol)
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
- 2171754-56-4
- EN300-1642234
-
- Inchi: 1S/C13H28N2O/c1-4-5-7-12(2,14)13(16)8-6-10-15(3)11-9-13/h16H,4-11,14H2,1-3H3
- InChI Key: AEFFUSLPSFFYHM-UHFFFAOYSA-N
- SMILES: OC1(CCN(C)CCC1)C(C)(CCCC)N
Computed Properties
- Exact Mass: 228.220163521g/mol
- Monoisotopic Mass: 228.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.5Ų
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1642234-0.05g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 0.05g |
$1296.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-0.1g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 0.1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-0.25g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 0.25g |
$1420.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-0.5g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 0.5g |
$1482.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-1.0g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 1g |
$1543.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-2.5g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 2.5g |
$3025.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-5.0g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 5g |
$4475.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-10.0g |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 10g |
$6635.0 | 2023-06-04 | ||
| Enamine | EN300-1642234-50mg |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 50mg |
$1296.0 | 2023-09-22 | ||
| Enamine | EN300-1642234-100mg |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol |
2171754-56-4 | 100mg |
$1357.0 | 2023-09-22 |
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
Introduction to 4-(2-Aminohexan-2-yl)-1-Methylazepan-4-ol (CAS No. 2171754-56-4)
4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol (CAS No. 2171754-56-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol.
Chemical Structure and Properties
4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol is a complex organic molecule with a molecular formula of C13H25N3O. The compound features an azepane ring system substituted with a 2-amino hexyl group and a methyl group at the 1-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.
The solubility of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol in various solvents is an important consideration for its practical applications. Studies have shown that it exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays. Additionally, the compound's stability under different conditions, including temperature and pH, has been extensively evaluated to ensure its reliability in experimental settings.
Synthesis Methods
The synthesis of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol has been the focus of several research studies aimed at developing efficient and scalable methods for its production. One commonly reported synthetic route involves the reaction of 1-methylazepan-4-one with 2-amino hexanol in the presence of a suitable catalyst. This method typically yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.
An alternative synthetic approach involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to accelerate reactions and improve product yields. Recent studies have demonstrated that microwave-assisted methods can significantly reduce reaction times while maintaining high product purity, thereby enhancing the overall efficiency of the synthesis process.
Biological Activities
The biological activities of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol have been extensively investigated in various preclinical models. One of the most notable findings is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has shown promising activity as an agonist or antagonist for specific GPCRs, suggesting its potential utility in treating conditions such as pain, inflammation, and neurological disorders.
In addition to its GPCR modulation properties, 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol has also been studied for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and other inflammatory diseases.
Clinical Trials and Therapeutic Potential
The therapeutic potential of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials have also provided valuable insights into the optimal dosing regimens and potential side effects associated with its use.
Ongoing research is focused on further elucidating the mechanisms of action underlying the therapeutic effects of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol. This includes detailed investigations into its interactions with specific receptors and signaling pathways involved in disease processes. The results from these studies are expected to provide a more comprehensive understanding of the compound's therapeutic potential and guide future drug development efforts.
Conclusion
In conclusion, 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol (CAS No. 2171754-56-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2171754-56-4 (4-(2-aminohexan-2-yl)-1-methylazepan-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)